1-(4-piperidin-3-ylbenzoyl)-4-pyridin-4-ylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-piperidin-3-ylbenzoyl)-4-pyridin-4-ylpiperazine, also known as P4P, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry. P4P has been found to possess a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties.
Scientific Research Applications
Synthesis and Microbial Studies
- Pyridine Derivatives in Antimicrobial Applications : A study by Patel and Agravat (2007) detailed the synthesis of new pyridine derivatives, including structures related to 1-(4-piperidin-3-ylbenzoyl)-4-pyridin-4-ylpiperazine. These compounds were screened for antibacterial and antifungal activities, showcasing their potential in antimicrobial applications (Patel & Agravat, 2007).
Antileishmanial Agents
- Piperazine-linked Bisbenzamidines as Antileishmanial Agents : Mayence et al. (2004) reported the synthesis of 1,4-diarylpiperazines, demonstrating significant antileishmanial activity. One compound, in particular, showed potency sevenfold higher than the standard drug pentamidine (Mayence et al., 2004).
Anticancer and Antimicrobial Activities
- New Pyridine Derivatives for Antimicrobial and Anticancer Uses : Another study by Patel, Agravat, and Shaikh (2011) focused on synthesizing new pyridine derivatives, including amide derivatives similar to the target compound. These compounds showed variable and modest activity against bacteria and fungi, indicating potential in antimicrobial and anticancer research (Patel, Agravat, & Shaikh, 2011).
Alpha 1-Adrenoceptor Antagonists
- Functional Uroselective Alpha 1-Adrenoceptor Antagonists : A study by Elworthy et al. (1997) identified novel arylpiperazines as alpha 1-adrenoceptor subtype-selective antagonists, potentially useful in treating conditions related to the human lower urinary tract (Elworthy et al., 1997).
properties
IUPAC Name |
(4-piperidin-3-ylphenyl)-(4-pyridin-4-ylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N4O/c26-21(18-5-3-17(4-6-18)19-2-1-9-23-16-19)25-14-12-24(13-15-25)20-7-10-22-11-8-20/h3-8,10-11,19,23H,1-2,9,12-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOKAPMFEWBRULT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C2=CC=C(C=C2)C(=O)N3CCN(CC3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Piperidin-3-ylbenzoyl)-4-pyridin-4-ylpiperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.